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Compound of Interest

Compound Name: (S)-Alprenolol hydrochloride

Cat. No.: B1667001 Get Quote

(S)-Alprenolol HCl: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure and

physical properties of (S)-Alprenolol hydrochloride. The information is presented to support

research, development, and quality control activities involving this compound.

Chemical Structure and Identity
(S)-Alprenolol hydrochloride is the hydrochloride salt of the (S)-enantiomer of Alprenolol, a

non-selective β-adrenergic and 5-HT1A receptor antagonist.
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Identifier Value

IUPAC Name
(2S)-1-(propan-2-ylamino)-3-(2-prop-2-

enylphenoxy)propan-2-ol;hydrochloride

CAS Number 13707-88-5 (for HCl salt)

Molecular Formula C₁₅H₂₃NO₂ · HCl

Molecular Weight 285.81 g/mol [1]

SMILES
C=CCc1ccccc1OC--INVALID-LINK--

CNC(C)C.Cl

InChI

InChI=1S/C15H23NO2.ClH/c1-4-7-13-8-5-6-9-

15(13)18-11-14(17)10-16-12(2)3;/h4-6,8-

9,12,14,16-17H,1,7,10-11H2,2-

3H3;1H/t14-;/m0./s1

Physical and Chemical Properties
A summary of the key physical and chemical properties of (S)-Alprenolol HCl is provided below.

Property Value

Melting Point 108-112 °C

Solubility Soluble in water (100 mM) and ethanol.[2][3]

Optical Rotation

(S)-Alprenolol is the levorotatory (-) enantiomer.

A specific value for the hydrochloride salt was

not found in the reviewed literature.

Appearance White crystalline powder.

Experimental Protocols
Detailed methodologies for determining the key physical properties of (S)-Alprenolol HCl are

outlined below. These protocols are based on standard pharmaceutical testing procedures.
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Melting Point Determination (Capillary Method)
Objective: To determine the melting range of (S)-Alprenolol HCl.

Apparatus:

Melting point apparatus

Glass capillary tubes (one end sealed)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of (S)-Alprenolol HCl is finely powdered using a mortar

and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the powder into the sealed end, aiming

for a sample height of 2-3 mm.

Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus. The temperature is ramped up at a rate of approximately 10-20°C per minute for

a preliminary determination.

Refined Measurement: A second, fresh sample is prepared. The apparatus is heated to a

temperature approximately 20°C below the preliminary melting point. The heating rate is then

slowed to 1-2°C per minute.

Data Recording: The temperature at which the first drop of liquid appears (onset of melting)

and the temperature at which the entire sample becomes a clear liquid (completion of

melting) are recorded as the melting range.

Solubility Determination (Shake-Flask Method)
Objective: To determine the solubility of (S)-Alprenolol HCl in a given solvent (e.g., water).
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Apparatus:

Analytical balance

Volumetric flasks

Conical flasks with stoppers

Orbital shaker or magnetic stirrer

Centrifuge or filtration apparatus (e.g., syringe filters)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Preparation of Saturated Solution: An excess amount of (S)-Alprenolol HCl is added to a

known volume of the solvent in a conical flask to create a suspension.

Equilibration: The flask is securely stoppered and placed on an orbital shaker or a magnetic

stirrer in a temperature-controlled environment (e.g., 25°C). The mixture is agitated for a

sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is removed from the shaker and allowed to stand to let

the excess solid settle. A clear aliquot of the supernatant is then carefully removed and

centrifuged or filtered to remove any remaining undissolved solid.

Quantification: The concentration of (S)-Alprenolol HCl in the clear supernatant is determined

using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

Calculation: The solubility is expressed as the concentration of the solute in the saturated

solution (e.g., in mg/mL or mol/L).

Optical Rotation Determination
Objective: To measure the specific rotation of (S)-Alprenolol HCl.

Apparatus:
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Polarimeter

Volumetric flask

Analytical balance

Polarimeter cell (e.g., 1 dm)

Procedure:

Solution Preparation: A precise mass of (S)-Alprenolol HCl is accurately weighed and

dissolved in a known volume of a specified solvent (e.g., water or ethanol) in a volumetric

flask to achieve a known concentration (c, in g/mL).

Polarimeter Calibration: The polarimeter is calibrated using a blank solvent-filled cell to set

the zero point.

Measurement: The prepared solution is transferred to the polarimeter cell, ensuring no air

bubbles are present in the light path. The observed optical rotation (α) is measured at a

specific temperature (T) and wavelength (λ, typically the sodium D-line at 589 nm).

Calculation of Specific Rotation: The specific rotation [α] is calculated using the following

formula: [α]Tλ = α / (l × c) where:

α is the observed rotation in degrees.

l is the path length of the polarimeter cell in decimeters (dm).

c is the concentration of the solution in g/mL.

Signaling Pathways
(S)-Alprenolol HCl exerts its pharmacological effects by antagonizing β-adrenergic and 5-HT1A

receptors. The downstream signaling pathways of these receptors are depicted below.

β-Adrenergic Receptor Signaling Pathway
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(S)-Alprenolol, as a β-blocker, inhibits the activation of this pathway by catecholamines like

epinephrine and norepinephrine.
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Caption: β-Adrenergic receptor signaling pathway and its inhibition by (S)-Alprenolol HCl.

5-HT1A Receptor Signaling Pathway
(S)-Alprenolol also acts as an antagonist at the 5-HT1A receptor, blocking the effects of

serotonin.
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Caption: 5-HT1A receptor signaling pathway and its inhibition by (S)-Alprenolol HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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